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Compound of Interest

Compound Name: Nicergoline-13C,d3

Cat. No.: B15141956 Get Quote

This technical guide provides an in-depth overview of Nicergoline-13C,d3, an isotopically

labeled derivative of Nicergoline, intended for researchers, scientists, and professionals in drug

development. This document outlines its chemical properties, mechanism of action, and

relevant experimental protocols, presenting data in a structured and accessible format.

Quantitative Data Summary
The following table summarizes the key quantitative data for Nicergoline-13C,d3 and its

unlabeled counterpart, Nicergoline.

Property Nicergoline-13C,d3 Nicergoline

Molecular Weight 488.40 g/mol [1][2][3][4][5]
484.39 g/mol [5][6], 484.3855

g/mol [1]

Molecular Formula
C₂₃¹³CH₂₃D₃BrN₃O₃[1][3], ¹³C

C₂₃H₂₃BrN₃O₃D₃[2]
C₂₄H₂₆BrN₃O₃[1][6][7]

Mechanism of Action of Nicergoline
Nicergoline is a semisynthetic ergot derivative with a multifaceted pharmacological profile.[8][9]

Initially recognized for its vasodilatory effects, it is now understood to possess a broader range

of activities that contribute to its therapeutic potential in cognitive and cerebrovascular

disorders.[8][10]
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The primary mechanism of action of Nicergoline is the antagonism of alpha-1 adrenergic

receptors.[8] By blocking these receptors, it induces vasodilation, which improves blood flow,

particularly in the cerebral arteries.[8][11] This enhanced cerebral blood flow ensures a better

supply of oxygen and nutrients to brain tissue, which is crucial for maintaining cognitive

function.[11]

Beyond its vasodilatory effects, Nicergoline has been shown to have a positive impact on

cerebral metabolism by increasing glucose and oxygen uptake in brain cells.[8] It also exhibits

neuroprotective properties through its antioxidant effects, which help to mitigate oxidative

stress.[8][11]

Furthermore, Nicergoline influences several neurotransmitter systems. It has been found to

enhance cholinergic function by increasing the release of acetylcholine, a key neurotransmitter

for learning and memory.[8] It also appears to modulate the dopaminergic system by potentially

increasing dopamine release.[8] Additionally, Nicergoline has anti-platelet and anti-thrombotic

activities, which can help reduce the risk of blood clot formation.[8]

Recent research has also shed light on its role in specific signaling pathways. Studies in mouse

models of Alzheimer's disease have demonstrated that Nicergoline can exert its

neuroprotective and cognitive-enhancing effects through the PI3K/AKT signaling pathway.[12]

[13]

Signaling Pathway
The neuroprotective effects of Nicergoline have been linked to its influence on the PI3K/AKT

signaling pathway, as demonstrated in preclinical models of Alzheimer's disease.[12][13] The

diagram below illustrates the proposed mechanism.
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Nicergoline's action on the PI3K/AKT signaling pathway.

Experimental Protocols
While specific experimental protocols for Nicergoline-13C,d3 are not readily available in the

public domain, the following methodologies for Nicergoline provide a framework for potential

research applications.

A study investigating the effects of Nicergoline on cognitive function in a mouse model of

Alzheimer's disease employed the following methods:[14]

Animal Model and Treatment: Mice with Alzheimer's disease were treated with Nicergoline

(10 mg/kg body weight) or a PBS control for 60 days.[14]

Histological and Immunohistochemical Analysis:

Hippocampal tissues were isolated from the CA1 regions.[14]

Brains were frozen in liquid nitrogen, and coronal sections were cut.[14]

Sections were blocked with 5% Bull Serum Albumin.[14]
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Staining was performed with goat anti-mouse amyloid β (Aβ)-42 and Aβ-40 antibodies.[14]

Immunofluorescence:

Hippocampal CA1 regions were isolated.[14]

Neural cells were fixed with bromodeoxyuridine and NeuN.[14]

Neurogenesis was analyzed using a fluorescence microscope.[14]

Fluorescent Reverse Transcription-Quantitative Polymerase Chain Reaction (RT-qPCR)

Analysis:

Total RNA was extracted from the hippocampal areas.[14]

The expression levels of apoptosis-associated genes were analyzed.[12][13]

The simultaneous identification and quantification of Nicergoline from combined capsules were

performed using High-Performance Liquid Chromatography (HPLC).[15]

Sample Preparation:

0.1 g of the capsule content was dissolved in 25 mL of the mobile phase.[15]

The solution was centrifuged at 5000 rpm for 5 minutes.[15]

The resulting solution was diluted 1:1 with the mobile phase.[15]

HPLC Analysis:

A 20 µL injection volume was used for the analysis.[15]

Dissolution profiles of Nicergoline from capsule formulations were evaluated in both acidic and

neutral media.[15]

Methodology:

Dissolution testing was conducted on the capsule formulations.[15]
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Quantitative analysis of Nicergoline was performed spectrophotometrically.[15]

A 6-month double-blind, randomized, placebo-controlled clinical trial was conducted to evaluate

the efficacy and safety of Nicergoline in patients with mild to moderate multi-infarct dementia.

[16]

Study Design:

A 3-week single-blind, washout/run-in placebo phase was followed by a 6-month double-

blind treatment phase.[16]

Participants:

Male and female patients aged 55-85 years.[16]

Intervention:

Nicergoline 30 mg twice daily or a placebo.[16]

Primary Endpoints:

Changes in the Sandoz Clinical Assessment Geriatric Scale (SCAG) and Mini-Mental

State Examination (MMSE) scores from baseline to the end of treatment.[16]

The following diagram outlines a general workflow for an in vivo study of Nicergoline.
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A general workflow for an in vivo study of Nicergoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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